Cas no 1889417-78-0 (1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol)

• Product Name: 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol
• CAS No: 1889417-78-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6256902
• PubChem ID: 116859198
• Update Time: 2025-06-08

1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol
• EN300-1823285
• 1889417-78-0

• Inchi： 1S/C11H15NO2/c12-7-10(13)6-8-1-2-11-9(5-8)3-4-14-11/h1-2,5,10,13H,3-4,6-7,12H2
• InChI Key： ZDEWPNUSTJIUOT-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)CC(CN)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol

Professional Introduction to 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol (CAS No. 1889417-78-0)

1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1889417-78-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The presence of both amine and hydroxyl functional groups, along with the benzofuran scaffold, contributes to its versatility and potential applications in drug development.

The benzofuran moiety is a key structural feature that imparts distinct electronic and steric properties to the molecule. Benzofurans are widely recognized for their role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol allows for interactions with biological targets that could lead to therapeutic benefits. Recent studies have highlighted the importance of benzofuran derivatives in the design of novel drugs, particularly those targeting enzyme inhibition and receptor binding.

One of the most intriguing aspects of this compound is its potential as a pharmacophore. The combination of an amine group and a hydroxyl group provides multiple sites for chemical modification, enabling the synthesis of analogs with enhanced pharmacological properties. Researchers have been exploring the use of this compound as a starting point for developing new therapeutic agents that could address unmet medical needs. The propan-2-ol side chain further contributes to the molecule's complexity, offering opportunities for fine-tuning its biological activity through structural modifications.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of molecules like 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol. Advanced computational techniques, such as molecular docking and virtual screening, have enabled researchers to identify potential binding interactions with target proteins. These studies have revealed that the compound may interact with enzymes and receptors involved in various disease pathways, suggesting its potential as a lead compound for drug discovery.

The synthesis of 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access this compound with high purity and yield. Modern synthetic approaches often involve multi-step reactions that require careful optimization to ensure regioselectivity and functional group compatibility. The development of efficient synthetic routes has been crucial for enabling further exploration of this molecule's pharmacological potential.

One area where this compound shows particular promise is in the development of antimicrobial agents. The benzofuran scaffold and the presence of polar functional groups make it a suitable candidate for disrupting bacterial cell membranes or inhibiting essential metabolic pathways. Preliminary studies have indicated that derivatives of 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ol exhibit inhibitory effects against certain bacterial strains. These findings are particularly relevant in light of the increasing problem of antibiotic resistance, where novel antimicrobial strategies are urgently needed.

Another exciting application lies in the field of anticancer research. Benzofuran derivatives have been shown to possess cytotoxic properties against various cancer cell lines. The specific structural features of 1-amino-3-(2,3-dihydro-1-benzofuran-5-yiopropnlan~20l suggest that it may interfere with key signaling pathways involved in cancer cell proliferation and survival. Further investigation is warranted to fully elucidate its mechanisms of action and potential as a cancer therapeutic agent.

The role of computational modeling in understanding the behavior of 1-amino~3-(Zf)-dihydro-l-ben~z~furan~5-yiopropnlan~20l cannot be overstated. By simulating how this compound interacts with biological targets at the molecular level, researchers can gain valuable insights into its pharmacological properties. These insights can then be used to guide the design of more effective derivatives with improved potency and selectivity. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

In conclusion,1-amino~3-(Zf)-dihydro-l-ben~z~furan~5-yiopropnlan~20l (CAS No: 1889417~~78~~0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive starting point for developing new therapeutic agents addressing various diseases. As our understanding of molecular interactions continues to advance，this compound is poised to play a significant role in future drug development efforts.